Cas no 86927-22-2 (Ethyl 4-(2-methylpropanoylamino)benzoate)

• Product name: Ethyl 4-(2-methylpropanoylamino)benzoate
• CAS No: 86927-22-2
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 1859296
• PubChem ID: 829360

Ethyl 4-(2-methylpropanoylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-methylpropanoylamino)benzoate
• AF-399/32351030
• ZINC00351267
• AC1LGYXT
• SureCN8887757
• Oprea1_492317
• ARONIS006496
• ethyl4-(isobutyrylamino)benzoate
• MolPort-001-526-001
• STK122241
• CS-0361569
• AKOS000496138
• Ethyl 4-(2-methylpropionylamino)benzoate
• ethyl 4-[(2-methylpropanoyl)amino]benzoate
• HBSXAZOKTSWTPA-UHFFFAOYSA-N
• DTXSID90356705
• ETHYL 4-(2,2-DIMETHYLACETAMIDO)BENZOATE
• Ethyl 4-isobutyramidobenzoate
• SCHEMBL8887757
• 86927-22-2

• Inchi： InChI=1S/C13H17NO3/c1-4-17-13(16)10-5-7-11(8-6-10)14-12(15)9(2)3/h5-9H,4H2,1-3H3,(H,14,15)
• InChI Key： HBSXAZOKTSWTPA-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)NC(=O)C(C)C

Computed Properties

• Exact Mass: 235.12084340Da
• Monoisotopic Mass: 235.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų